Cas no 148194-17-6 (1H-Furo[2,3-f]benzimidazole(9CI))
148194-17-6 structure
Product Name:1H-Furo[2,3-f]benzimidazole(9CI)
CAS No:148194-17-6
MF:C9H6N2O
MW:158.15674161911
CID:100553
PubChem ID:45078077
Update Time:2025-04-18
1H-Furo[2,3-f]benzimidazole(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Furo[2,3-f]benzimidazole(9CI)
- 1H-furo[2,3-f]benzimidazole
- SCHEMBL15834852
- DTXSID10663443
- 148194-17-6
-
- Inchi: 1S/C9H6N2O/c1-2-12-9-4-8-7(3-6(1)9)10-5-11-8/h1-5H,(H,10,11)
- InChI Key: FVHGHZMPSGMVNS-UHFFFAOYSA-N
- SMILES: O1C=CC2C=C3C(=CC1=2)N=CN3
Computed Properties
- Exact Mass: 158.04808
- Monoisotopic Mass: 158.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.8A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 41.82
1H-Furo[2,3-f]benzimidazole(9CI) Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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